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Compound of Interest

(S)-(+)-2-
(Methoxymethyl)pyrrolidine

cat. No.: B1202503

Compound Name:

Essential Safety and Handling Guide for (S)-
(+)-2-(Methoxymethyl)pyrrolidine

This guide provides critical safety and logistical information for the handling and disposal of (S)-
(+)-2-(Methoxymethyl)pyrrolidine, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is essential for ensuring laboratory safety
and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-(+)-2-(Methoxymethyl)pyrrolidine is a flammable liquid and vapor that can cause skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3][4] It is imperative to use
appropriate personal protective equipment (PPE) to minimize exposure and ensure personal
safety.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles,

Faceshield

To protect against splashes
and vapors that can cause

serious eye irritation.[1][5]

Hand Protection

Appropriate protective gloves
(e.g., Nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact, which
can cause irritation.[1][5] Use
proper glove removal
technique to avoid skin contact
with the product.[6][7]

Skin and Body

Protective clothing

To minimize contact with skin.

[5]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, use a
type ABEK (EN14387)

respirator filter.[1]

To prevent inhalation of vapors
which may cause respiratory
irritation.[1][2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for (S)-(+)-2-

(Methoxymethyl)pyrrolidine:
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Property Value

CAS Number 63126-47-6[1][2][8][9]
Molecular Formula CeH13NOJ[1][2][8]

Molecular Weight 115.17 g/mol [1][2]

Form Liquid[1][10]

Boiling Point 62 °C at 40 mmHg[1][11]
Density 0.933 g/mL at 25 °C[1][11]
Flash Point 45 °C (113 °F) - closed cup[1]

2-8°C, Keep in a dark place under an inert
Storage Temperature
atmosphere.[11]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance. The
following workflow outlines the necessary steps from preparation to final disposal.
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Workflow for safe handling and disposal of (S)-(+)-2-(Methoxymethyl)pyrrolidine.
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Experimental Protocols: Step-by-Step Guidance

1.

Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for (S)-(+)-2-(Methoxymethyl)pyrrolidine.

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above.

Work Area Setup: All handling of this chemical should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[12][13] Ensure that an eyewash station and safety
shower are readily accessible.[12][13]

. Handling and Use:

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, as the substance is a flammable liquid.[3][14]

Transferring: Use only non-sparking tools when opening and transferring the chemical.[3][14]
Avoid breathing vapors, mists, or gas.[3][15]

Incompatible Materials: Keep away from strong oxidizing agents.[15]

Spill Procedure: In case of a spill, remove all sources of ignition.[13][15] Absorb the spill with
an inert, non-combustible material (e.g., sand, vermiculite) and place it in a suitable, closed
container for disposal.[3][13]

. Storage:

Conditions: Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][15]
The recommended storage temperature is between 2-8°C.[11]

Inert Atmosphere: For long-term storage and to maintain product quality, store under an inert
atmosphere.[11][15]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[15]
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4. Disposal:

o Waste Classification: This material and its container must be disposed of as hazardous
waste.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3][6][15] Do not empty into drains or
the environment.[6][14]

o Contaminated Containers: Empty containers may retain product residue and can be
hazardous. Handle them in the same manner as the product itself.[6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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